Cas no 1400025-52-6 (1-[5-(2H-1,3-benzodioxol-5-yl)-3-(5-methylfuran-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one)

• Product Name: 1-[5-(2H-1,3-benzodioxol-5-yl)-3-(5-methylfuran-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• CAS No: 1400025-52-6
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• CID: 5402231
• Update Time: 2025-05-30

1-[5-(2H-1,3-benzodioxol-5-yl)-3-(5-methylfuran-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1,3-benzodioxol-5-yl)-5-(5-methylfuran-2-yl)-3,4-dihydropyrazol-2-yl]ethanone
• 1-[5-(2H-1,3-benzodioxol-5-yl)-3-(5-methylfuran-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

• Inchi： 1S/C17H16N2O4/c1-10-3-5-15(23-10)13-8-14(19(18-13)11(2)20)12-4-6-16-17(7-12)22-9-21-16/h3-7,14H,8-9H2,1-2H3
• InChI Key： UZWRWOUOELZZRY-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CC=C3OCOC3=C2)CC(C2=CC=C(C)O2)=N1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-[5-(2H-1,3-benzodioxol-5-yl)-3-(5-methylfuran-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

1-[5-(2H-1,3-benzodioxol-5-yl)-3-(5-methylfuran-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 1400025-52-6): A Comprehensive Overview

1-[5-(2H-1,3-benzodioxol-5-yl)-3-(5-methylfuran-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 1400025-52-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique molecular structure, combines a benzodioxole moiety with a methylfuran group, linked through a dihydropyrazole ring. Its complex architecture makes it a subject of interest for researchers exploring novel bioactive molecules and functional materials.

The 1-[5-(2H-1,3-benzodioxol-5-yl)-3-(5-methylfuran-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one structure features a 1,3-benzodioxole ring, which is known for its presence in various pharmacologically active compounds. The incorporation of a 5-methylfuran-2-yl group adds to its versatility, as furan derivatives are widely used in drug design and agrochemical applications. The dihydropyrazole core further enhances its potential as a scaffold for developing new therapeutic agents.

In recent years, the demand for CAS 1400025-52-6 has increased due to its potential applications in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor or anti-inflammatory agent, given the biological activities associated with similar compounds. The 1,3-benzodioxole moiety, for instance, is often linked to antioxidant and neuroprotective effects, making this compound a candidate for neurodegenerative disease research.

From a synthetic chemistry perspective, 1-[5-(2H-1,3-benzodioxol-5-yl)-3-(5-methylfuran-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one is typically prepared through multi-step organic reactions, including condensation and cyclization processes. The purity and yield of this compound are critical for its application in high-value research, and advanced analytical techniques such as HPLC and NMR are employed to ensure quality control.

The compound's molecular weight and logP value suggest moderate solubility in organic solvents, which is advantageous for formulation studies. Its stability under various pH conditions is also a topic of investigation, particularly for pharmaceutical applications where drug delivery systems are a key focus area. These properties align with current trends in precision medicine and targeted therapy development.

In material science, CAS 1400025-52-6 has shown promise as a building block for functional polymers and advanced coatings. The furan and benzodioxole groups contribute to thermal stability and electronic properties, making it relevant for organic electronics applications. This dual applicability in both life sciences and material sciences underscores its interdisciplinary importance.

Market analysts note growing interest in 1-[5-(2H-1,3-benzodioxol-5-yl)-3-(5-methylfuran-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one among specialty chemical suppliers, with increasing patent filings related to its derivatives. The compound's structure-activity relationship (SAR) is a hot topic in medicinal chemistry forums, particularly regarding modifications to enhance bioavailability or target selectivity.

Environmental and safety assessments of CAS 1400025-52-6 indicate that it requires standard laboratory handling procedures. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during handling, in line with good laboratory practices for all fine chemicals.

For researchers sourcing this compound, key considerations include purity specifications (typically ≥95% by HPLC), storage conditions (often recommended at 2-8°C under inert atmosphere), and supplier reliability. The compound is generally supplied in amber glass vials to ensure stability during transportation and storage.

Future research directions for 1-[5-(2H-1,3-benzodioxol-5-yl)-3-(5-methylfuran-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one may explore its potential in cancer therapeutics, given the increasing focus on small molecule inhibitors in oncology. Additionally, its application in green chemistry processes could be investigated, aligning with the pharmaceutical industry's sustainability goals.

In summary, CAS 1400025-52-6 represents an intriguing chemical entity with multifaceted applications. Its unique structural features and growing research interest position it as a compound worth watching in both academic and industrial settings. As synthetic methodologies advance and biological screening becomes more sophisticated, the full potential of this dihydropyrazole derivative may soon be realized across multiple scientific disciplines.